Cas no 1520743-26-3 ((3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine)

(3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine is a versatile amine derivative featuring a tetrahydro-2H-pyran-4-ylmethoxy substituent on a pyridine scaffold. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for drug discovery. The presence of both a pyridine core and a primary amine group enhances its utility in synthesizing biologically active molecules, particularly in the development of kinase inhibitors and CNS-targeting agents. Its structural features, including the ether linkage and heterocyclic components, contribute to favorable physicochemical properties such as solubility and metabolic stability. The compound is typically handled under inert conditions to preserve its reactivity.
(3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine structure
1520743-26-3 structure
Product Name:(3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine
CAS No:1520743-26-3
MF:C12H18N2O2
MW:222.283523082733
CID:5042183
Update Time:2025-08-05

(3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • [3-(oxan-4-ylmethoxy)pyridin-4-yl]methanamine
    • (3-((tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine
    • (3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine
    • Inchi: 1S/C12H18N2O2/c13-7-11-1-4-14-8-12(11)16-9-10-2-5-15-6-3-10/h1,4,8,10H,2-3,5-7,9,13H2
    • InChI Key: GELKKWSUNMADET-UHFFFAOYSA-N
    • SMILES: O1CCC(COC2C=NC=CC=2CN)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 196
  • XLogP3: 0.3
  • Topological Polar Surface Area: 57.4

(3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine Pricemore >>

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$ 115.00 2022-06-03
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Additional information on (3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine

Introduction to (3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine and Its Significance in Modern Chemical Biology

(3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine, with the CAS number 1520743-26-3, represents a compound of considerable interest in the field of chemical biology. This molecule, featuring a unique structural framework, has garnered attention for its potential applications in drug discovery and molecular research. The intricate architecture of this compound, characterized by its pyridine and tetrahydropyran moieties, positions it as a promising candidate for further exploration in various biochemical pathways.

The significance of (3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine is underscored by its ability to interact with biological targets in a manner that could lead to novel therapeutic interventions. Recent studies have highlighted its role in modulating key enzymes and receptors, which are pivotal in maintaining cellular homeostasis. The presence of the tetrahydro-2H-pyran ring not only contributes to the compound's structural complexity but also enhances its binding affinity to specific biological targets, making it a valuable asset in the development of targeted therapies.

In the realm of drug discovery, the< strong> methoxy substituent on the pyridine ring plays a crucial role in determining the compound's pharmacokinetic properties. This feature allows for improved solubility and bioavailability, which are essential factors for any potential therapeutic agent. The< strong> pyridin moiety, on the other hand, is known for its ability to form stable hydrogen bonds with biological molecules, facilitating precise interactions with target proteins and enzymes. These characteristics make (3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine a compelling candidate for further investigation.

Recent advancements in chemical biology have demonstrated the compound's potential in addressing various therapeutic challenges. For instance, studies have shown that derivatives of this molecule exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress. These findings align with the growing interest in developing small-molecule inhibitors that can modulate inflammatory pathways without causing systemic side effects. The< strong> methanamine group at the terminal position of the molecule further contributes to its versatility, allowing for modifications that could enhance its biological activity.

The structural features of (3-((Tetrahydro-2H-pyran-4-yl)methoxy)pyridin-4-yl)methanamine also make it an attractive scaffold for medicinal chemists seeking to design novel compounds. The combination of the< strong> tetrahydro-pyran ring and the< strong> pyridine-based core provides a rich array of functional sites that can be modified to optimize potency and selectivity. This flexibility is particularly valuable in the context of structure-based drug design, where understanding the three-dimensional structure of a target protein is crucial for rationalizing molecular interactions.

In addition to its potential as a pharmacological agent, this compound has shown promise in research aimed at understanding fundamental biological processes. Its ability to interact with specific targets has provided insights into the mechanisms underlying various diseases, including neurological disorders and metabolic syndromes. By elucidating these mechanisms, researchers can identify new therapeutic strategies that address the root causes of these conditions rather than merely alleviating symptoms.

The synthesis and characterization of< strong>(3-( (Tetrahydro - 2H - pyran - 4 - yl ) methoxy ) pyridin - 4 - yl ) methanamine have been subjects of extensive research due to their complexity and potential applications. Advanced synthetic methodologies have been employed to construct its unique framework while maintaining high purity standards. These efforts have resulted in a robust understanding of its chemical properties, which is essential for further development.

The future prospects for this compound are promising, with ongoing studies exploring its interactions with a broader range of biological targets. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to rapidly assess the potential of new derivatives. This interdisciplinary approach ensures that< strong>(3-( (Tetrahydro - 2H - pyran - 4 - yl ) methoxy ) pyridin - 4 - yl ) methanamine continues to be at the forefront of innovation in chemical biology.

In conclusion, (3-( (Tetrahydro - 2H - pyran - 4 - yl ) methoxy ) pyridin - 4 - yl ) methanamine , identified by CAS number1520743-26-3, represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways makes it a valuable asset in drug discovery efforts aimed at addressing complex diseases. As research progresses, this compound is poised to play an increasingly important role in shaping the future of chemical biology and medicine.

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